(1R)-1-(adamantan-1-yl)ethan-1-ol
Overview
Description
(1R)-1-(adamantan-1-yl)ethan-1-ol, also known as adamantane alcohol, is a type of saturated hydrocarbon with a bicyclic structure consisting of four fused cyclohexane rings. It is an important intermediate in the synthesis of a variety of organic compounds and has a wide range of applications in the pharmaceutical industry. Adamantane alcohol is used in the synthesis of several drugs, including the anti-inflammatory agent indomethacin, the anticonvulsant drug phenytoin, and the anti-HIV drug nevirapine. Adamantane alcohol also has potential applications in the field of nanotechnology.
Scientific Research Applications
Synthesis and Chemical Reactions
Adamantane-1-ol serves as a crucial starting material for the synthesis of memantine and rimantadine, highlighting its importance in medicinal chemistry. Its ethers have been found to be effective antioxidant additives for oils and transmission fluids, enhancing their rheological properties at low temperatures. The oxidation of adamantane with specific reagents in the presence of catalysts like RuCl3 · 3H2O has been explored to yield adamantane-1-ol efficiently, despite challenges posed by side reactions (Khusnutdinov & Oshnyakova, 2015).
Fluorination and Chemical Properties
Research into the fluorination of adamantane derivatives, including adamantane-1-ol, has led to the synthesis of highly fluorinated adamantanols. These studies provide valuable insights into the acidity and reactivity of such compounds, contributing to our understanding of their chemical behavior and potential applications (Adcock & Zhang, 1996).
Adamantylation Reactions
The adamantylation process, involving the introduction of an adamantane moiety into other molecules, has been explored using adamantane-1-ol as a reagent. This process has led to the synthesis of novel compounds like 1-(adamantan-1-yl)-1H-1,2,3-triazoles, showcasing the versatility of adamantane-1-ol in synthetic organic chemistry (Суханов et al., 2019).
Structural Analysis and Derivative Synthesis
Adamantane-1-ol has also been used in the synthesis of chiral ligands and complex molecules, demonstrating its utility in developing catalysts and materials with specific chiral properties. The synthesis of chiral ligands based on 1-(adamantan-1-yl)ethane-1,2-diamine, derived from adamantane-1-ol, illustrates its role in producing enantiomerically pure compounds (Mankova et al., 2021).
properties
IUPAC Name |
(1R)-1-(1-adamantyl)ethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20O/c1-8(13)12-5-9-2-10(6-12)4-11(3-9)7-12/h8-11,13H,2-7H2,1H3/t8-,9?,10?,11?,12?/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YALBLVPSPRKDJI-AAWJQDODSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C12CC3CC(C1)CC(C3)C2)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C12CC3CC(C1)CC(C3)C2)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701226806 |
Source
|
| Record name | (αR)-α-Methyltricyclo[3.3.1.13,7]decane-1-methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701226806 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
91410-69-4 |
Source
|
| Record name | (αR)-α-Methyltricyclo[3.3.1.13,7]decane-1-methanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=91410-69-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (αR)-α-Methyltricyclo[3.3.1.13,7]decane-1-methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701226806 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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